Cas no 58478-17-4 (Benzene, 1-ethynyl-3-(3-nitrophenoxy)-)

• Product Name: Benzene, 1-ethynyl-3-(3-nitrophenoxy)-
• CAS No: 58478-17-4
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• CID: 341944
• PubChem ID: 23350220
• Update Time: 2025-04-19

Benzene, 1-ethynyl-3-(3-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethynyl-3-(3-nitrophenoxy)-
• 1-ethynyl-3-(3-nitrophenoxy)benzene
• 58478-17-4
• DTXSID60633292
• SCHEMBL11451626

• Inchi： 1S/C14H9NO3/c1-2-11-5-3-7-13(9-11)18-14-8-4-6-12(10-14)15(16)17/h1,3-10H
• InChI Key： OYXNAODSIKBMDW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#C)C=1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.05827
• Monoisotopic Mass: 239.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37